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This guide provides a comprehensive performance evaluation of Nylon-7, a polyamide derived
from the polymerization of 7-Aminoheptanoic acid. Tailored for researchers, scientists, and
drug development professionals, this document objectively compares Nylon-7's properties
against other common polyamides, supported by experimental data and detailed
methodologies.

Introduction to Nylon-7

Nylon-7, also known as poly(7-aminoheptanoic acid), is an aliphatic polyamide belonging to
the nylon family. Its designation, 7', indicates that it is synthesized from a single monomer, 7-
Aminoheptanoic acid, which contains seven carbon atoms.[1][2] While less common than
Nylon 6 or Nylon 6,6, Nylon-7 exhibits a unique combination of properties, including lower
moisture absorption and greater thermal stability, making it a material of significant interest for
specialized applications.[3] Its monomer can also be derived from renewable resources like
castor oil, presenting a bio-based alternative to petroleum-derived polyamides.[4]

Synthesis of Nylon-7 from 7-Aminoheptanoic Acid
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Nylon-7 is produced through the self-condensation polymerization of 7-Aminoheptanoic acid.
[1][5] In this process, the amine group (-NH2) of one monomer molecule reacts with the
carboxylic acid group (-COOH) of another. This reaction forms an amide bond (-CO-NH-) and
eliminates a molecule of water. The process is repeated to form long polymer chains. The
synthesis is typically performed by heating the monomer at high temperatures (e.g., ~270°C) to

facilitate the polycondensation reaction.[1]

Forms Nylon-7
(Polyamide)
7-Aminoheptanoic Acid Polycondensation
(Monomer) (Heat, ~270°C)
>C]
Eliminates

Click to download full resolution via product page

Synthesis of Nylon-7 via Polycondensation.

Performance Evaluation: A Comparative Analysis

Nylon-7's performance is best understood when compared to other widely used aliphatic
polyamides. Key differences arise from the length of the hydrocarbon chain between amide
groups, which influences properties like melting point, moisture absorption, and mechanical

strength.

Table 1: Comparative Properties of Nylon-7 and Other Polyamides
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Property

Nylon-7

Nylon 6

Nylon 6,6

Nylon 11

Nylon 12

Thermal

Properties

Melting Point
(°C)

220 - 230[3]

~220[4][6][7]

~260[4][6][7]

189[8]

178[8]

Heat
Deflection
Temp. (°C at
0.45 MPa)

~65[4]

~90[4]

145(8]

115(8]

Physical

Properties

Density
(g/cm3)

1.10[3]

1.14[8]

1.14[8]

1.03[8]

1.01[8]

Moisture
Absorption
(at 50% RH,
%)

2.9 (Regain)
[3]

3.00[8]

2.50[8][9]

0.80[8]

0.80[8]

Mechanical

Properties

Tensile
Strength
(MPa)

70 - 80[4]

80 - 90[4]

Elastic
Modulus
(MPa)

1100[8]

1700[8]

1100[8]

1100[8]

Discussion of Properties:

o Thermal Stability: Nylon-7 has a melting point of 220-230°C, which is comparable to Nylon 6

but lower than the more crystalline Nylon 6,6.[3][4][7] It is reported to be more stable in heat
and sunlight than Nylon 6 and 6,6.[3]
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e Moisture Absorption: Hygroscopy, the tendency to absorb moisture, can affect the
dimensional stability and mechanical properties of nylons.[6][10] Nylon-7 has a moisture
regain of 2.9%, which is lower than Nylon 6 (3.0%) and slightly higher than Nylon 6,6 (2.5%).
[3][8] Longer-chain nylons like Nylon 11 and 12 exhibit significantly lower moisture
absorption due to a lower concentration of hydrophilic amide groups.[8]

e Mechanical Strength: While specific tensile strength data for Nylon-7 is not readily available
in the provided context, nylons as a class are known for their high tensile strength,
toughness, and excellent wear resistance.[4][11][12] Nylon 6,6 generally exhibits higher
tensile strength and stiffness compared to Nylon 6 due to its more regular molecular
structure which allows for better hydrogen bonding.[6][13] Given its intermediate structure,
Nylon-7's mechanical properties are expected to be competitive.

Experimental Protocols

The characterization of polyamides involves standardized testing methods to ensure data
comparability. Below is a detailed methodology for tensile strength testing, a critical measure of

a material's mechanical performance.
Protocol: Tensile Strength Testing (ASTM D638)

e Specimen Preparation: Test specimens are prepared, typically by injection molding, into a
standard "dog-bone" shape. Prior to testing, specimens must be conditioned at a standard
temperature and humidity (e.g., 23°C and 50% RH) to account for the effects of moisture
absorption.

o Apparatus: A universal testing machine (UTM) equipped with grips to hold the specimen and
a load cell to measure the applied force is used. An extensometer is attached to the
specimen to measure elongation.

e Procedure:

o The dimensions (width and thickness) of the specimen’s narrow section are measured
precisely.

o The specimen is mounted securely in the grips of the UTM.
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o A constant rate of crosshead displacement (pulling speed) is applied, as specified by the
standard (e.g., 5 mm/min).[14]

o The load and extension are recorded continuously until the specimen fractures.

o Data Analysis:

o Tensile Strength: The maximum stress the material can withstand before breaking. It is
calculated by dividing the maximum load by the original cross-sectional area of the
specimen.

o Elastic Modulus: A measure of the material's stiffness. It is calculated from the slope of the
initial, linear portion of the stress-strain curve.

o Elongation at Break: The percentage increase in length that the material undergoes before
fracturing.
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Workflow for Tensile Strength Testing.
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Applications in Research and Drug Development

The properties of nylons, including biocompatibility, chemical stability, and tunable mechanical
properties, make them valuable in biomedical applications such as sutures, catheters, and
medical implants.[15][16]

The monomer of Nylon-7, 7-Aminoheptanoic acid, is particularly relevant to drug
development professionals. It is a bifunctional molecule that serves as a versatile building block
in organic synthesis.[5] Its defined carbon chain length makes it an important component in the
synthesis of complex molecules and peptides.[5][17]

Notably, 7-Aminoheptanoic acid is used as a flexible linker in the design of Proteolysis-
Targeting Chimeras (PROTACS).[18] PROTACSs are novel therapeutic agents that utilize the
cell's own protein disposal system to eliminate disease-causing proteins. The linker is a critical
component that connects the protein-binding and E3 ligase-binding ends of the PROTAC
molecule, and its composition and length are crucial for efficacy.

Applications End-Use Areas

Building Block
Polymerization Nylon-7 Polymer
7-Aminoheptanoic
Acid (7-AHA) Synthesis
PROTAC Linker ]

Click to download full resolution via product page

Dual role of 7-AHA in materials and drug development.

Conclusion

Nylon-7, derived from 7-Aminoheptanoic acid, presents a compelling alternative to more
conventional polyamides. Its balanced profile, featuring good thermal stability and lower
moisture absorption compared to Nylon 6, positions it for use in demanding environments. For
researchers in drug development, its monomer, 7-Aminoheptanoic acid, is a valuable and
versatile building block, particularly for its emerging role as a linker in advanced therapeutics
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like PROTACSs. Further research to fully characterize its mechanical properties and explore its
biocompatibility will be crucial in expanding its application in both material science and the
pharmaceutical industry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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